1-(beta-Thiocyanopropionyl) pyrrolidine

• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• IUPAC Name: (3-oxo-3-pyrrolidin-1-ylpropyl) thiocyanate
• InChI: InChI=1S/C8H12N2OS/c9-7-12-6-3-8(11)10-4-1-2-5-10/h1-6H2
• InChI Key: OKSKIGYVXUQCFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CCSC#N

Description

1-(beta-Thiocyanopropionyl) pyrrolidine is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(β-Chloropropionyl) pyrrolidine (16 grams; 0.1 mol), potassium thiocyanate (18 grams; 0.2 mol) and ethanol (100 ml) are charged into a glass reaction flask equipped with a mechanical stirrer and reflux condenser. The reaction mixture is then heated at reflux for a period of about 6 hours. After this time the reaction mixture is cooled and filtered. The filtrate is stripped of solvent and the residue is extracted with benzene. The benzene extract is evaporated under reduced pressure to yield 1-(β-thiocyanopropionyl) pyrrolidine as a residue.